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Introduction
Campneoside II, a phenylpropanoid glycoside, has garnered interest in the scientific

community for its notable biological activities. Isolated from Paulownia tomentosa, this natural

compound has demonstrated significant potential, particularly in modulating the complement

system. This technical guide provides a comprehensive overview of Campneoside II, detailing

its molecular structure, physicochemical properties, and known biological functions, with a

focus on its anti-complement and antioxidant effects. The information presented herein is

intended to support further research and development efforts in the fields of pharmacology and

medicinal chemistry.

Molecular Structure and Physicochemical
Properties
Campneoside II is a complex glycoside with the molecular formula C29H36O16 and a

molecular weight of approximately 640.59 g/mol . Its chemical structure is characterized by a

central glucose moiety linked to a rhamnose sugar and two substituted phenylethanoid groups.

Table 1: Physicochemical Properties of Campneoside II
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Property Value Reference

CAS Number 95587-86-3 [1][2]

Molecular Formula C29H36O16 [1][2]

Molecular Weight 640.59 g/mol [2]

Appearance Powder [3]

Source Paulownia tomentosa [4][5]

Below is a 2D representation of the molecular structure of Campneoside II.

Figure 1. 2D Molecular Structure of Campneoside II.

Biological Activity
Research has highlighted two primary areas of biological activity for Campneoside II: anti-

complement and antioxidant effects.
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Anti-complement Activity
Campneoside II has been reported to exhibit "excellent anti-complement activity".[4] The

complement system is a crucial component of the innate immune system, and its dysregulation

is implicated in various inflammatory and autoimmune diseases. The ability of Campneoside II
to inhibit this cascade suggests its potential as a therapeutic agent for complement-mediated

pathologies. However, specific details regarding the mechanism of action, including the specific

complement pathway (classical, lectin, or alternative) that is inhibited, and the molecular targets

of Campneoside II, require further investigation. Quantitative data, such as IC50 values, for its

anti-complement activity are not yet widely available in the public domain.

Antioxidant Activity
In addition to its effects on the complement system, Campneoside II has demonstrated

significant antioxidant properties.[6][7] Antioxidants play a vital role in mitigating oxidative

stress, a condition linked to numerous chronic diseases. The antioxidant capacity of

Campneoside II is likely attributable to its phenolic moieties, which can scavenge free radicals.

Experimental Data
The structural elucidation of Campneoside II has been achieved through various

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).[6][7]

Mass Spectrometry
While specific fragmentation data for Campneoside II is not readily available, analysis of

similar compounds, such as Campneoside I isomers, suggests that mass spectrometry would

reveal characteristic fragmentation patterns involving the loss of sugar moieties and cleavage

of the phenylethanoid groups.[8]

Experimental Protocols
Isolation of Campneoside II from Paulownia tomentosa
The following is a generalized workflow for the isolation of Campneoside II from the bark of

Paulownia tomentosa, based on published methods for the extraction of phenolic compounds

from this source.[5][7]
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Dried and ground Paulownia tomentosa bark

Extraction with 95% Ethanol

Filtration and Evaporation

Suspension in Water

Liquid-Liquid Partitioning
(n-hexane, CH2Cl2, EtOAc, n-BuOH)

n-Butanol Fraction

Sephadex LH-20 Column Chromatography

Further Purification Steps
(e.g., Preparative HPLC)

Isolated Campneoside II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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